Cas no 196205-22-8 (Benzothiazole, 7-bromo-5-nitro-)

• Product Name: Benzothiazole, 7-bromo-5-nitro-
• CAS No: 196205-22-8
• MF: C₇H₃BrN₂O₂S
• MW: 259.079919099808
• CID: 3868542
• PubChem ID: 22728031
• Update Time: 2025-04-22

Benzothiazole, 7-bromo-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 7-bromo-5-nitro-
• DTXSID701308630
• 5-Nitro-7-bromobenzothiazole
• MFCD28659952
• 7-bromo-5-nitrobenzothiazole
• SCHEMBL6782564
• 7-Bromo-5-nitrobenzo[d]thiazole
• SY310824
• 196205-22-8
• FHIUHLVAUJKHNJ-UHFFFAOYSA-N

• Inchi： 1S/C7H3BrN2O2S/c8-5-1-4(10(11)12)2-6-7(5)13-3-9-6/h1-3H
• InChI Key： FHIUHLVAUJKHNJ-UHFFFAOYSA-N
• SMILES： S1C2=C(Br)C=C([N+]([O-])=O)C=C2N=C1

Computed Properties

• Exact Mass: 257.90986Da
• Monoisotopic Mass: 257.90986Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87Ų